2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H20FN3O3S/c1-28-17-7-4-5-14(9-17)12-23-19(26)10-16-11-20(27)25-21(24-16)29-13-15-6-2-3-8-18(15)22/h2-9,11H,10,12-13H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key: OQAKYXXRWOIEED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3F
• Molecular Formula: C21H20FN3O3S
• Molecular Weight: 413.5 g/mol

Description

2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O3S and its molecular weight is 413.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

• Heterocyclic Compound Synthesis : Research focused on synthesizing novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibition, analgesic, and anti-inflammatory activities. These compounds are part of a broader study aimed at developing new therapeutic agents with potential applications in treating inflammation and pain (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Antibacterial and Antifungal Agents : Several studies have synthesized and evaluated derivatives of rhodanine-3-acetic acid and related compounds for antimicrobial activity. These compounds exhibited significant action against mycobacteria, including Mycobacterium tuberculosis, and showed potential as leads for developing new antimicrobial agents (M. Krátký, J. Vinšová, J. Stolaříková, 2017).

• Antihistaminic Action : The synthesis of compounds with antihistaminic properties has been explored, demonstrating potential bronchorelaxant effects through H1 receptor antagonism. These findings contribute to the development of new treatments for allergic reactions and related respiratory conditions (Murat Genç, E. Yılmaz, S. Ilhan, Z. Karagoz, 2013).

• Cancer Research : Novel fluoro-substituted compounds have been identified with significant anti-lung cancer activity. These compounds, through various chemical modifications and testing, show promise in contributing to the development of new chemotherapeutic agents (A. G. Hammam, O. A. El-Salam, A. Mohamed, N. A. Hafez, 2005).